Lipophilicity Advantage vs. Des-Methyl Analog
The target compound exhibits a computed XLogP3-AA of 3.6 [1], compared with 3.2 for the des-methyl analog 4-fluoro-N-(thiophen-2-ylmethyl)aniline (CAS 51305-47-6) [2]. The +0.4 log unit increase is attributable to the 2-methyl substituent on the aniline ring. This difference places the target compound closer to the median lipophilicity range (LogP 3–5) typically associated with balanced permeability and solubility in oral drug candidates.
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 3.6 |
| Comparator Or Baseline | 4-fluoro-N-(thiophen-2-ylmethyl)aniline (CID 1133846): XLogP3-AA = 3.2 |
| Quantified Difference | ΔXLogP3 = +0.4 (target more lipophilic) |
| Conditions | Computed by XLogP3 3.0 algorithm, PubChem release 2021.05.07 / 2025.09.15 |
Why This Matters
A 0.4 log unit increase in lipophilicity can translate to approximately 2.5-fold higher membrane partitioning, which is critical when selecting building blocks for CNS-penetrant or cell-permeable probe design.
- [1] PubChem. CID 28484818: 4-fluoro-2-methyl-N-(thiophen-2-ylmethyl)aniline, XLogP3-AA = 3.6. https://pubchem.ncbi.nlm.nih.gov/compound/28484818 (accessed 2026-04-28). View Source
- [2] PubChem. CID 1133846: 4-fluoro-N-(thiophen-2-ylmethyl)aniline, XLogP3-AA = 3.2. https://pubchem.ncbi.nlm.nih.gov/compound/1133846 (accessed 2026-04-28). View Source
